(E)-oct-1-en-1-ol

• CAS No.: 60621-20-7
• Molecular Formula: C8H16O
• Molecular Weight: 128.21 g/mol
• IUPAC Name: (E)-oct-1-en-1-ol
• InChI: InChI=1S/C8H16O/c1-2-3-4-5-6-7-8-9/h7-9H,2-6H2,1H3/b8-7+
• InChI Key: MDVPRIBCAFEROC-BQYQJAHWSA-N
• SMILES: CCCCCCC=CO
• Isomeric SMILES: CCCCCC/C=C/O
• Synonyms: 1-octen-3-ol; 1-octen-3-ol, (+-)-isomer; 1-octen-3-ol, (R)-isomer; octenol

Description

(E)-Oct-1-en-1-ol is an unsaturated fatty alcohol with the molecular formula C₈H₁₆O and a molecular weight of 128.21 g/mol. It features a terminal double bond at the C1 position in the trans (E) configuration. This structural characteristic distinguishes it from other octenol isomers and homologs. Unsaturated alcohols like this are critical in organic synthesis, fragrance formulations, and biological systems (e.g., insect pheromones) .

Comparison with Similar Compounds

Structural Isomers: Positional and Stereochemical Variations

Positional isomers of (E)-oct-1-en-1-ol differ in the location of the double bond or stereochemistry. Key examples include:

Compound	Molecular Formula	Molecular Weight (g/mol)	Double Bond Position	CAS Number	Key Properties/Applications
(E)-Oct-1-en-1-ol	C₈H₁₆O	128.21	1	Not provided	Hypothesized use in fragrance or synthesis
(E)-Oct-2-en-1-ol	C₈H₁₆O	128.21	2	18409-17-1	Higher volatility; used in flavor chemistry
(5E)-5-Octen-1-ol	C₈H₁₆O	128.21	5	90200-83-2	Identified in distilled spirits (Calvados, Cognac)
(Z)-Hex-3-en-1-ol	C₆H₁₂O	100.16	3 (Z-configuration)	928-96-1	Green leaf volatile; safety protocols required

Key Findings :

• Double Bond Position : The terminal double bond in (E)-oct-1-en-1-ol likely increases its reactivity in oxidation or addition reactions compared to internal isomers like (5E)-5-Octen-1-ol, which is more stable and prevalent in natural products .

Chain-Length Homologs and Functionalized Derivatives

Longer-chain unsaturated alcohols exhibit distinct physical and biological properties:

Compound	Molecular Formula	Molecular Weight (g/mol)	Double Bond Position	CAS Number	Applications
(E)-9-Octadecen-1-ol	C₁₈H₃₆O	268.48	9	506-42-3	Material science; thermal stability
(E)-11-Hexadecen-1-ol	C₁₆H₃₂O	240.42	11	Not provided	Pheromone synthesis
E,E-2,13-Octadecadien-1-ol	C₁₈H₃₄O	266.46	2 and 13	Not provided	Insect communication

Key Findings :

• Chain Length : Longer chains (e.g., C₁₈) increase hydrophobicity and melting points, making them suitable for industrial lubricants or waxes.
• Multi-Double Bonds : Compounds like E,E-2,13-Octadecadien-1-ol demonstrate enhanced biological activity, such as pheromonal signaling in insects.

Acetate Derivatives and Reactivity

Acetylation of unsaturated alcohols alters volatility and application scope:

Compound	Molecular Formula	Molecular Weight (g/mol)	Parent Alcohol	CAS Number	Key Features
(1E)-Oct-1-en-1-yl acetate	C₁₀H₁₈O₂	170.25	(E)-Oct-1-en-1-ol	Not provided	Biomarker in sweet basil
E-11-Octadecen-1-ol acetate	C₂₀H₃₈O₂	310.52	(E)-11-Octadecen-1-ol	69282-64-0	Pheromone component

Key Findings :

• Acetate derivatives generally exhibit higher stability and lower volatility than their parent alcohols, extending their use in controlled-release systems (e.g., pheromones).

Chromatographic Behavior

• (5E)-5-Octen-1-ol : Detected via gas chromatography-mass spectrometry (GC-MS) in alcoholic beverages, highlighting its role in aroma profiles.
• (E)-2-Octen-1-ol : Used as a reference compound in GC analyses due to its distinct retention time and stability.